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Properties and Potential Applications of
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Compound Focus: Bis(trichlorosilyl)methane

CAS No.: 4142-85-2

Cat. No.: S1897103

The table below summarizes the fundamental characteristics of bis(trichlorosilyl)methane based on supplier

information [1].

Property Value |/ Description

CAS Number 4142-85-2 [1]

Molecular Formula CH2CleSiz [1]

Appearance Colorless liquid [1]

Boiling Point 179-180 °C [1]

Density 1.545 g/mL at 25 °C [1]

Sensitivity Moisture Sensitive [1]

Synthesis Method Reaction of trichloromethane (CHCIs) and trichlorosilane (HSICls) [1]

While specific data on its use as a coupling agent is limited in the search results, its structure suggests strong
potential. The compound is cited as a precursor for organosilicones and is used in organic synthesis, surface

modification, and as a catalyst, defoamer, and modifier [1].
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The general mechanism of silane coupling agents involves one end bonding to an inorganic surface (e.g.,
glass, metal) and the other end bonding to an organic polymer, acting as a molecular bridge [2] [3].
Bis(trichlorosilyl)methane, with its two highly reactive -SiCls groups, is particularly suited for creating

tightly cross-linked networks or bonding to two inorganic surfaces.

Experimental Considerations and Safety

Based on general knowledge of chlorosilane chemistry and the information retrieved, the following points

are critical for any experimental work:

¢ Moisture Sensitivity: This compound is moisture sensitive [1]. All reactions must be performed
under inert conditions (e.g., nitrogen or argon atmosphere) using anhydrous solvents to prevent
hydrolysis and premature condensation.

¢ Handling and Safety: Chlorosilanes are highly reactive, corrosive, and release hydrogen chloride
(HCI) upon contact with moisture. Proper personal protective equipment (PPE), including gloves and
safety glasses, and the use of a fume hood are mandatory.

e Dosage Optimization: The amount of coupling agent used is critical. While specific data for this
compound is unavailable, other studies show that an excessive amount of coupling agent can
lead to aggregation of fillers and a decline in the performance of the composite material [4]. The
optimal ratio must be determined empirically for your specific system.

General Workflow for Surface Modification

The following diagram outlines a logical, step-by-step workflow for using such a compound as a surface

modifier, inferred from general silane chemistry principles [4] [5] [3].
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Guidance for Further Research

To obtain the detailed protocols and data you need, I suggest the following avenues:

¢ Consult Specialty Chemical Suppliers: Directly contact technical departments of manufacturers
and suppliers of organosilicon compounds (like Daken Chem, mentioned in one source [1]) for
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technical data sheets (TDS) or application notes.

e Search Patent Databases: Patents are often a rich source of detailed, practical synthetic and
application procedures for specific chemicals.

¢ Refine Literature Search: Use specialized scientific databases (e.g., SciFinder, Reaxys) to search
for "bis(trichlorosilyl)methane" specifically, rather than the general "silane coupling agent,” to find
more targeted research articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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